N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-[4-(3-methyl-1,2,4-oxadiazol-5-yl)triazol-1-yl]ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C12H12N6O2S/c1-8-14-12(20-16-8)10-6-18(17-15-10)4-3-13-11(19)9-2-5-21-7-9/h2,5-7H,3-4H2,1H3,(H,13,19)
• InChI Key: FOKPRVFRROBXDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN(N=N2)CCNC(=O)C3=CSC=C3
• Molecular Formula: C12H12N6O2S
• Molecular Weight: 304.33 g/mol

Description

N-(2-(4-(3-methyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-1-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C12H12N6O2S and its molecular weight is 304.33. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anticancer Activities

• Some hybrid molecules containing similar structures have demonstrated good to moderate antimicrobial activity against various microorganisms. In particular, compounds with 1,3,4-thiadiazole and 5-thioxo-1,3,4-oxadiazole moieties have shown these properties (Başoğlu et al., 2013).
• Certain derivatives with 5-methyl-1,3,4-oxadiazol-2-yl and 1,3-thiazol-2-yl groups have exhibited moderate to excellent anticancer activity against various cancer cell lines, suggesting potential applications in cancer treatment (Ravinaik et al., 2021).

Synthesis and Chemical Properties

• The synthesis of compounds with similar structural features, such as 1,3,4-oxadiazole and 1,3-thiazol-2-yl groups, involves complex chemical processes. These syntheses highlight the potential for creating diverse molecules with varying biological activities (Ledenyova et al., 2018).
• N-Ethoxycarbonylpyrene and perylene thioamides have been used as building blocks in the synthesis of fluorescent dyes bearing thiazole moieties, indicating the utility of these compounds in developing new fluorescent materials (Witalewska et al., 2019).

Biological Activities and Mechanisms

• Compounds containing 1,3,4-oxadiazole thioether derivatives have shown promising antibacterial activities, with some exhibiting better efficacy than commercial agents. Proteomic analysis has helped to elucidate their action mechanisms against bacterial strains (Song et al., 2017).
• Novel nitrogen heterocycles bearing carboxamide moieties, such as 1,3,4-oxadiazole and triazole compounds, have been synthesized and evaluated for anticancer activity. These studies provide insights into their potential as antitumor agents (Bakare, 2021).